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Compound of Interest

Compound Name: CAL-130

Cat. No.: B612117

This document provides crucial safety protocols and logistical procedures for the handling and
disposal of CAL-130, a potent phosphoinositide 3-kinase (PI3K) inhibitor. Given its biological
activity, a precautionary approach is essential to ensure personnel safety and prevent
contamination.

Hazard Assessment and Engineering Controls

While a supplier Safety Data Sheet (SDS) may classify CAL-130 as non-hazardous for
transport, its potent biological effects as a PI3Kd and PI3KYy inhibitor necessitate stringent
handling protocols.[1] The primary risks involve inhalation of airborne powder and dermal or
mucosal contact, which could lead to unintended biological effects.

Engineering Controls are the first line of defense:

o Ventilated Enclosures: All handling of CAL-130 powder, including weighing and aliquoting,
must be conducted in a certified chemical fume hood, a powder containment hood, or a
glove box to minimize inhalation exposure.

» Restricted Access: Designate a specific area for handling potent compounds to limit traffic
and potential for cross-contamination.

Personal Protective Equipment (PPE)
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A comprehensive PPE ensemble is mandatory for all personnel handling CAL-130. The

following table summarizes the required equipment based on the operational phase.

Operational Phase

Required Personal
Protective Equipment (PPE)

Specifications and
Recommendations

Receiving and Storage

- Nitrile Gloves- Lab Coat-
Safety Glasses with Side
Shields

Inspect container for damage
upon receipt. Store in a
designated, clearly labeled,
and secure location away from

incompatible materials.

Weighing of Powder

- Double Nitrile Gloves-
Disposable Gown with tight-
fitting cuffs- Chemical Splash
Goggles- Face Shield- NIOSH-
approved Respirator (e.g., N95
for powders)

Perform within a ventilated
enclosure. Use wet-handling
techniques where feasible to

reduce dust.

Preparation of Solutions

- Double Nitrile Gloves-
Disposable Gown- Chemical

Splash Goggles- Face Shield

Add the compound to the
solvent slowly to prevent

splashing.

Experimental Use

- Nitrile Gloves- Lab Coat-

Safety Glasses

Handle solutions within a fume
hood if there is a risk of

aerosolization.

Spill Cleanup & Waste

Disposal

- Double Nitrile Gloves-
Disposable Gown or Coveralls-
Chemical Splash Goggles-
Respirator (as needed based

on spill size)

Use a pre-prepared spill kit
appropriate for chemical

hazards.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Pre-Handling:

» Review the compound-specific Safety Data Sheet (SDS) and this protocol.
o Ensure all necessary PPE, spill kits, and waste containers are readily available.
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Designate and prepare the handling area within a certified ventilated enclosure.
. Weighing and Transfer of Solid CAL-130:

Don the appropriate PPE for handling potent powders.

Perform all manipulations within the ventilated enclosure.

Use dedicated spatulas and weigh boats.

Employ a "wet-down" technique (lightly misting with a suitable solvent) if compatible with the
experimental procedure to minimize dust generation.

Close the primary container securely immediately after use.

. Solution Preparation:

Slowly add the weighed CAL-130 powder to the solvent in a suitable container to avoid
splashing.

Cap and mix the solution using a vortex or other appropriate method.

Clearly label the container with the compound name, concentration, solvent, date, and
appropriate hazard warnings.

. Decontamination and Cleanup:

After handling, decontaminate all surfaces and equipment with an appropriate solvent (e.g.,
70% ethanol) followed by a cleaning agent.
Wipe down the interior of the fume hood.

. Personal Decontamination:

Remove PPE in the designated doffing area, avoiding self-contamination.
Dispose of single-use PPE in the designated hazardous waste container.[2]
Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of CAL-130 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.[3]

» Solid Waste: All disposable items contaminated with CAL-130, including gloves, gowns,
weigh boats, and paper towels, must be collected in a clearly labeled hazardous waste
container.
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e Liquid Waste: Unused or waste solutions of CAL-130 should be collected in a designated,
sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in an

appropriate sharps container.

o Waste Pickup: Follow your institution's procedures for hazardous waste disposal.[4] This
typically involves contacting the Environmental Health and Safety (EHS) office to arrange for

pickup and incineration by a licensed vendor.[4][5]

Safe Handling Workflow for CAL-130
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1. Preparation

Review SDS & Protocol

;

Gather PPE & Spill Kit

;

Prepare Ventilated Enclosure

Begin Handling

2. Handling (in Vethilated Enclosure)

Weigh CAL-130 Powder
(Double Gloves, Respirator)

;

Prepare Solution
(Slow Addition to Solvent)

;

Conduct Experiment

3. Post-Handling & Dec$ntamination

Decontaminate Equipment
& Surfaces

;

Remove PPE Carefully

N 4. Waste Management

Collect Solid Waste
(Gloves, Gowns)

Collect Liquid Waste

Wash Hands Thoroughly (Solutions)

Arrange EHS Pickup
for Incineration

Click to download full resolution via product page

Caption: Workflow for the safe handling of CAL-130 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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